Cas no 865249-29-2 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide)

• Product Name: N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide
• CAS No: 865249-29-2
• MF: C₁₅H₉ClN₄O₄
• MW: 344.709361791611
• CID: 6072205
• PubChem ID: 4427784
• Update Time: 2025-10-28

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide
• N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-3-nitrobenzamide
• Benzamide, N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3-nitro-
• AKOS024607640
• 865249-29-2
• N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide
• F1374-0009
• SR-01000012077
• SR-01000012077-1

• Inchi： 1S/C15H9ClN4O4/c16-12-7-2-1-6-11(12)14-18-19-15(24-14)17-13(21)9-4-3-5-10(8-9)20(22)23/h1-8H,(H,17,19,21)
• InChI Key： RQBXQWCSIBPXNN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)O1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 344.0312325g/mol
• Monoisotopic Mass: 344.0312325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.521±0.06 g/cm3(Predicted)
• pka: 9.47±0.70(Predicted)

Additional information on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide

Comprehensive Overview of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide (CAS No. 865249-29-2)

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide (CAS No. 865249-29-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the 1,3,4-oxadiazole family, a heterocyclic scaffold known for its diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

The molecular structure of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide combines a 2-chlorophenyl moiety with a nitrobenzamide group, creating a hybrid pharmacophore. This design is frequently explored in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Recent publications highlight its relevance in addressing drug-resistant infections and inflammatory diseases, making it a subject of interest in academic and industrial labs worldwide.

From a synthetic chemistry perspective, the preparation of CAS No. 865249-29-2 involves multi-step reactions, including cyclization to form the 1,3,4-oxadiazole ring—a process often optimized using green chemistry principles. This aligns with the growing demand for sustainable synthesis methods, a frequently searched term in scientific databases. Analytical characterization typically employs HPLC, NMR, and mass spectrometry, techniques central to modern quality control protocols.

In pharmacological contexts, derivatives of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide have shown promise in modulating enzyme pathways associated with metabolic disorders. This connects to trending searches around personalized medicine and targeted therapy. Its lipophilicity and bioavailability profiles are often discussed in forums focusing on ADME properties (Absorption, Distribution, Metabolism, Excretion).

Regulatory aspects of CAS 865249-29-2 emphasize compliance with REACH and GMP standards, reflecting industry concerns about chemical safety and traceability. The compound’s stability under various pH conditions is another area of investigation, particularly for formulators exploring drug delivery systems—a topic frequently queried in patent literature.

Emerging applications include its use as a molecular probe in biochemical assays, where its fluorescence properties are exploited. This intersects with the rising interest in diagnostic tools and imaging agents, as seen in recent PubMed citations. Computational studies leveraging molecular docking and QSAR models further enhance its profile in virtual screening campaigns.

In summary, N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide represents a versatile scaffold bridging multiple disciplines. Its relevance to drug discovery, material science, and analytical chemistry ensures continued exploration, supported by evolving techniques like high-throughput screening and AI-assisted molecular design—topics dominating contemporary scientific discourse.